Cas no 2229189-05-1 (tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate
• CAS No: 2229189-05-1
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6335267
• PubChem ID: 165712061
• Update Time: 2025-10-28

tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate
• 2229189-05-1
• EN300-1894561
• tert-butyl 3-{2-[1-(aminomethyl)cyclobutyl]ethyl}piperidine-1-carboxylate

• Inchi： 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-11-4-6-14(12-19)7-10-17(13-18)8-5-9-17/h14H,4-13,18H2,1-3H3
• InChI Key： SQNFFXGPUNHXNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCC1(CN)CCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate

tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate

The compound with CAS No. 2229189-05-1, known as tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a cyclobutane moiety and an amine group, making it a versatile building block for various chemical syntheses and drug development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems. The presence of the tert-butyl group provides steric protection, which is advantageous in certain synthetic pathways, while the cyclobutane ring introduces rigidity and unique electronic properties that can enhance binding affinity to target proteins.

One of the most promising applications of tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate lies in its role as an intermediate in the synthesis of complex cyclic peptides. These peptides are known for their ability to mimic natural biological molecules and have shown potential in treating various diseases, including cancer and infectious diseases. The compound's ability to facilitate the formation of stable peptide bonds has made it a valuable tool in medicinal chemistry.

In addition to its synthetic applications, this compound has been studied for its pharmacokinetic properties. Research indicates that it exhibits favorable absorption and distribution profiles, which are critical for its potential use as a drug candidate. Furthermore, its metabolic stability has been evaluated, with findings suggesting that it undergoes minimal degradation under physiological conditions, enhancing its suitability for therapeutic applications.

The synthesis of tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperidine ring, the incorporation of the cyclobutane moiety, and the introduction of the amine group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for drug development where stereochemistry plays a pivotal role.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that it exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, tert-butyl 3-{2-1-(aminomethyl)cyclobutylethyl}piperidine-1-carboxylate is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological studies, positions it as a valuable asset in the development of innovative chemical entities and therapeutic agents.